Cas no 1217650-00-4 (Fmoc-trans-4-aminocyclohexane Acetic Acid)

• Product Name: Fmoc-trans-4-aminocyclohexane Acetic Acid
• CAS No: 1217650-00-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• MDL: MFCD04973171
• CID: 1212952
• PubChem ID: 4094934
• Update Time: 2025-05-20

Fmoc-trans-4-aminocyclohexane Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-trans-4-aminocyclohexane acetic acid
• Fmoc-1,4-trans-ACHA-OH
• Fmoc-cis-4-aminocyclohexane acetic acid
• 2-((1r,4r)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexyl)acetic acid
• 2-(trans-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]acetic Acid
• CS-0455540
• 2-((1r pound not4r)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexyl)acetic acid
• EN300-1716984
• AKOS027427208
• SS-4035
• 1023821-72-8
• cis-4-(Fmoc-amino)cyclohexane acetic acid
• 2-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• AKOS005765951
• Fmoc-1,4-cis-ACHA
• 2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• cis-1-(9-Fluorenylmethyloxycarbonylamino)-cyclohex-4-yl-acetic acid
• 2-((1r,4r)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 1217650-00-4
• cis-[4-(Fmoc-amino)cyclohexyl]acetic acid
• 2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• Fmoc-1,4-trans-acha-oh, AldrichCPR
• 2-((1S,4s)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 2-[4-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• G32197
• cis-[4-(Fmoc-amino)cyclohexyl]acetic acid, >=98.0% (HPLC)
• 2-[cis-4-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]cyclohexyl]acetic Acid
• Fmoc-1,4-trans-ACHA
• Fmoc-1,4-cis-acha-oh
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]aceticacid
• EN300-24593278
• EN300-1704446
• 1217675-84-7
• CS-0242199
• MFCD01862346
• (4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}CYCLOHEXYL)ACETIC ACID
• MFCD04973171
• trans-4-(9-Fluorenylmethyloxycarbonylamino)cyclohexyl-acetic acid
• A51195
• Z2050672505
• SY277928
• E70695
• Fmoc-trans-4-aminocyclohexane Acetic Acid

• MDL： MFCD04973171
• Inchi： 1S/C23H25NO4/c25-22(26)13-15-9-11-16(12-10-15)24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26)
• InChI Key： OAZYEKKFVGYBHJ-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(CC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.17800
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.94950

Fmoc-trans-4-aminocyclohexane Acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on Fmoc-trans-4-aminocyclohexane Acetic Acid

Comprehensive Overview of Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4): Properties, Applications, and Industry Trends

Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a cyclohexane backbone with an acetic acid moiety and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, making it a critical building block for solid-phase peptide synthesis (SPPS). Its unique trans-4-aminocyclohexane structure enhances conformational stability, which is highly valued in drug discovery and biomaterial design.

In recent years, the demand for Fmoc-trans-4-aminocyclohexane Acetic Acid has surged due to its role in developing peptide-based therapeutics, including anticancer agents and antimicrobial peptides. Researchers frequently search for "Fmoc amino acid derivatives" or "CAS 1217650-00-4 suppliers" to source high-purity variants for preclinical studies. The compound’s compatibility with automated synthesizers and its ability to improve peptide solubility align with trends in high-throughput screening and precision medicine.

The Fmoc group in CAS 1217650-00-4 offers orthogonal protection, enabling selective deprotection during multi-step syntheses. This property is pivotal for constructing complex peptides like cyclic peptides or peptidomimetics, which dominate discussions in drug delivery systems and bioconjugation. Analysts note growing interest in "Fmoc-cyclohexane derivatives" as alternatives to aromatic amino acids, driven by their reduced immunogenicity and improved metabolic stability.

From a technical perspective, Fmoc-trans-4-aminocyclohexane Acetic Acid exhibits a molecular weight of 353.41 g/mol and a typical purity of ≥95% (HPLC). Its storage conditions (2–8°C, desiccated) and solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently queried in peptide synthesis forums. The compound’s chirality (trans-configuration) is another hot topic, as it influences peptide folding and receptor binding—key considerations for GPCR-targeted drugs.

Industry reports highlight the expanding market for custom peptide synthesis, where CAS 1217650-00-4 serves as a staple reagent. Innovations like green chemistry-compatible protocols and microwave-assisted synthesis further elevate its relevance. Environmental concerns have also spurred searches for "sustainable Fmoc reagents," prompting manufacturers to adopt solvent-free purification methods.

In conclusion, Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4) bridges fundamental research and industrial applications, addressing needs in biopharmaceuticals, diagnostics, and material science. Its optimized physicochemical properties and alignment with AI-driven drug design trends ensure its continued prominence in scientific literature and commercial catalogs.